Cas no 329202-21-3 (3-chloro-5-2-(trimethylsilyl)ethynylpyridine)

• Product Name: 3-chloro-5-2-(trimethylsilyl)ethynylpyridine
• CAS No: 329202-21-3
• MF: C₁₀H₁₂ClNSi
• MW: 209.747482299805
• MDL: MFCD27949463
• CID: 1454115
• PubChem ID: 23500891
• Update Time: 2025-04-20

3-chloro-5-2-(trimethylsilyl)ethynylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-chloro-5-[(trimethylsilyl)ethynyl]-
• 3-chloro-5-[(trimethylsilyl)ethynyl]pyridine
• 3-Chloro-5-trimethylsilanylethynyl-pyridine
• DB-193975
• SCHEMBL1476913
• 329202-21-3
• NAMUZWXILOMIGX-UHFFFAOYSA-N
• 3-chloro-5-[(trimethylsilyl)ethynyl]pyridi-ne
• EN300-252823
• 2-(5-chloropyridin-3-yl)ethynyl-trimethylsilane
• 3-chloro-5-[2-(trimethylsilyl)ethynyl]pyridine
• Pyridine, 3-chloro-5-[2-(trimethylsilyl)ethynyl]-
• 3-chloro-5-((trimethylsilyl)ethynyl)pyridine
• 3-chloro-5-2-(trimethylsilyl)ethynylpyridine

• MDL： MFCD27949463
• Inchi： 1S/C10H12ClNSi/c1-13(2,3)5-4-9-6-10(11)8-12-7-9/h6-8H,1-3H3
• InChI Key： NAMUZWXILOMIGX-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)C#C[Si](C)(C)C

Computed Properties

• Exact Mass: 209.04286
• Monoisotopic Mass: 209.0427536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives